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Compound of Interest

Compound Name: 2,4,6-Trichloroanisole

Cat. No.: B165457 Get Quote

An In-depth Technical Guide to 2,4,6-Trichloroanisole (TCA)

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,4,6-Trichloroanisole (TCA) is a potent organochlorine compound notorious for causing "cork

taint" in wine and imparting musty or moldy off-flavors in various foods and beverages.[1][2][3]

Its extremely low odor threshold makes it a significant concern for the food and beverage

industry.[3] This technical guide provides a comprehensive overview of the chemical and

physical properties, formation pathways, mechanism of sensory perception, and analytical

methodologies for 2,4,6-Trichloroanisole.

Chemical and Physical Properties
2,4,6-Trichloroanisole is a white or off-white fibrous solid at room temperature.[4] It is

characterized by its high lipophilicity, which contributes to its interaction with biological

membranes.[5]

Table 1: General and Physical Properties of 2,4,6-Trichloroanisole
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Property Value Source

IUPAC Name
1,3,5-Trichloro-2-

methoxybenzene
PubChem

Molecular Formula C₇H₅Cl₃O PubChem

Molecular Weight 211.47 g/mol PubChem, Wikipedia[2]

Melting Point 60-62 °C Sigma-Aldrich, Wikipedia[2]

Boiling Point
241.0 °C at 760 mmHg; 132 °C

at 28 mmHg

The Good Scents Company,

Sigma-Aldrich[4]

Vapor Pressure 0.023 mmHg at 20 °C The Good Scents Company[6]

LogP (o/w) 4.11 PubChem[7]

Appearance
White or off-white fibrous

powder
ChemicalBook[4]

Table 2: Solubility of 2,4,6-Trichloroanisole

Solvent Solubility Source

Water
10 mg/L at 20 °C; Insoluble

(practically)

The Good Scents Company,

Sigma-Aldrich[6]

Benzene Soluble Sigma-Aldrich

Methanol Soluble Sigma-Aldrich

Dioxane Soluble Sigma-Aldrich

Cyclohexanone Soluble Sigma-Aldrich

Spectral Data
Spectroscopic data is crucial for the identification and quantification of 2,4,6-Trichloroanisole.

Table 3: Spectral Information for 2,4,6-Trichloroanisole
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Spectral Data Type Key Features

¹³C NMR
Solvent: CDCl₃, Frequency: 25.16 MHz. Shifts

[ppm]: 60.78, 151.45, 129.55, 130.05, 128.77.

Mass Spectrometry (GC-MS)
Characteristic ions at m/z 195 (loss of a methyl

group) and 210 (molecular isotope).[8]

Formation of 2,4,6-Trichloroanisole
TCA is not typically a deliberately synthesized compound in industrial settings but is rather a

metabolite formed by microorganisms from chlorinated phenolic compounds.[2][9] The primary

pathways for its formation are:

Microbial O-methylation of 2,4,6-Trichlorophenol (TCP): This is the most common pathway.

Fungi (such as Aspergillus, Penicillium, and Botrytis cinerea) and some bacteria possess the

enzyme chlorophenol O-methyltransferase (CPOMT), which catalyzes the transfer of a

methyl group from S-adenosyl methionine (SAM) to the hydroxyl group of 2,4,6-

trichlorophenol.[3] This process is a detoxification mechanism for the microorganisms.[3]

2,4,6-TCP itself is an environmental contaminant used as a fungicide, herbicide, and

insecticide.

Chlorination of Anisole: Anisole, a naturally occurring organic compound, can undergo

electrophilic substitution with chlorine under acidic conditions (pH 3.0-4.0), such as those

found in wine, to form 2,4,6-Trichloroanisole.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.mdpi.com/2227-9040/13/5/178
https://www.benchchem.com/product/b165457?utm_src=pdf-body
https://en.wikipedia.org/wiki/2,4,6-Trichloroanisole
https://www.acs.org/molecule-of-the-week/archive/t/trichloroanisole.html
https://www.maxapress.com/article/doi/10.48130/fia-0024-0011
https://www.maxapress.com/article/doi/10.48130/fia-0024-0011
https://www.benchchem.com/product/b165457?utm_src=pdf-body
https://www.maxapress.com/article/doi/10.48130/fia-0024-0011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microbial O-methylation

Chlorination of Anisole

2,4,6-Trichlorophenol (TCP) 2,4,6-Trichloroanisole (TCA)Methylation

Fungi/Bacteria
(e.g., Aspergillus, Penicillium)

Chlorophenol
O-methyltransferase (CPOMT)

S-adenosyl methionine (SAM)
Methyl Donor

Anisole 2,4,6-Trichloroanisole (TCA)Electrophilic Substitution

Chlorine (Cl₂)

Acidic Conditions
(e.g., wine)

Click to download full resolution via product page

Figure 1. Formation Pathways of 2,4,6-Trichloroanisole.

Mechanism of Odor Perception: A Signaling
Pathway
Contrary to the initial belief that TCA has its own distinct unpleasant odor that activates specific

olfactory receptors, research has shown that its potent off-flavor effect is due to the

suppression of olfactory signal transduction.[1][5] TCA acts as a potent inhibitor of cyclic

nucleotide-gated (CNG) channels in olfactory receptor cells.[1][5] This inhibition reduces the

primary olfactory signal, leading to a perceived loss or alteration of the expected aroma, which

the brain interprets as a musty or "off" smell.[1] This suppression has been observed at

extremely low, even attomolar, concentrations.[1] The high lipophilicity of TCA facilitates its

partitioning into the lipid bilayer of the plasma membrane where it can access and inhibit the

CNG channels.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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